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Compound of Interest

Compound Name: 2-Bromo-4-hydroxybenzoic acid

Cat. No.: B1284041

An In-depth Technical Guide to the Safety Profile of 2-Bromo-4-hydroxybenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data for 2-
Bromo-4-hydroxybenzoic acid (CAS No. 28547-28-6). The information is compiled for
professionals in research and development who may handle this compound. Due to the limited
publicly available toxicological data for this specific isomer, this guide also incorporates
standardized methodologies for assessing the known hazards associated with this chemical.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-Bromo-4-hydroxybenzoic acid is
presented below. These properties are essential for understanding its behavior and for
designing appropriate handling and storage protocols.
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Property Value

Molecular Formula C7HsBrOs

Molecular Weight 217.02 g/mol

CAS Number 28547-28-6

Appearance Solid

IUPAC Name 2-bromo-4-hydroxybenzoic acid
Synonyms Benzoic acid, 2-bromo-4-hydroxy-
Boiling Point 206-208 °C

Hazard Identification and GHS Classification

The primary source of hazard information for 2-Bromo-4-hydroxybenzoic acid comes from
the ECHA C&L Inventory.[1] The compound is classified under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS) as follows:

Hazard Class Category Hazard Statement

Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

GHS Pictograms:

e Corrosion: For serious eye damage.

o Exclamation Mark: For respiratory tract irritation.
Signal Word: Danger|[1]

The GHS classification process involves a systematic evaluation of available data to determine
the intrinsic hazards of a chemical.[2][3] This process is crucial for communicating hazard
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information to users through labels and Safety Data Sheets (SDS).[4]
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Caption: GHS Classification and Communication Workflow.

Toxicological Information

Detailed toxicological studies specifically for 2-Bromo-4-hydroxybenzoic acid are not widely

available in the public domain. The hazard classifications indicate that the primary concerns are

severe eye damage and respiratory irritation upon single exposure.[1]

© 2025 BenchChem. All rights reserved. 3/10

Tech Support


https://www.safeworkaustralia.gov.au/safety-topic/hazards/chemicals/classifying-chemicals/using-ghs
https://www.benchchem.com/product/b1284041?utm_src=pdf-body-img
https://www.benchchem.com/product/b1284041?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-hydroxybenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Serious Eye Damage

The classification "Causes serious eye damage" (H318) suggests that contact with this
chemical can cause irreversible damage to the eye.[1] This is a more severe classification than
eye irritation.

Respiratory Irritation

The classification "May cause respiratory irritation" (H335) indicates that inhalation of the dust
or aerosol of this compound may lead to irritation of the respiratory tract.[1]

Experimental Protocols for Hazard Assessment

While specific experimental data for 2-Bromo-4-hydroxybenzoic acid is limited, standardized
protocols from the Organisation for Economic Co-operation and Development (OECD) are
used to determine these hazardous properties.

Assessment of Serious Eye Damagel/irritation

The potential for a chemical to cause serious eye damage is typically assessed using a tiered
or sequential testing strategy to minimize animal testing.[5][6]

Methodology: OECD Test Guideline 405 (Acute Eye Irritation/Corrosion)

This guideline describes an in vivo test, typically using albino rabbits.[7][8]

Initial Considerations: A weight-of-the-evidence analysis is performed on all existing data.[5]
[6] Substances known to be corrosive or severely irritating are not tested in animals.[5][6]

« Initial Test: A single dose of the test substance is applied to the conjunctival sac of one eye of
a single animal. The other eye serves as a control.[7][8]

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The degree
of eye irritation is evaluated by scoring lesions of the conjunctiva, cornea, and iris.[8]

o Confirmatory Test: If a severe effect is not observed, the response is confirmed using up to
two additional animals.[7]
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Alternative Methods: OECD Test Guideline 496 (In Vitro Test)

To reduce reliance on animal testing, in vitro methods using reconstructed human cornea-like
epithelium (RhCE) models are available.[9]

e Principle: The test chemical is applied to the surface of the RhCE tissue model.[9]

o Endpoint: The endpoint is a measure of cell viability, typically using a colorimetric assay
(e.g., MTT assay).

» Classification: The reduction in cell viability is used to classify the chemical's eye irritation
potential.[9]
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Caption: Tiered Experimental Workflow for Eye Hazard Assessment.
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Assessment of Respiratory Irritation

There is no single, validated guideline for respiratory irritation that is analogous to the skin or
eye irritation tests. However, in vitro methods using human cell lines or reconstructed tissue
models are emerging as valuable tools.[10][11]

Methodology: In Vitro Respiratory Models

o Test Systems: Human bronchial epithelial cell lines (e.g., BEAS-2B) or 3D reconstructed
human airway tissue models (e.g., MucilAir™) are used.[10][12][13][14]

o Exposure: Cells are exposed to the test chemical, often as a vapor or aerosol at the air-liquid
interface (ALI), to mimic inhalation exposure.[10][14]

o Endpoints: A variety of endpoints are measured to assess toxicity, including:
o Cell Viability: To determine cytotoxicity.[10][12]

o Inflammatory Markers: Measurement of cytokine release (e.g., IL-6, IL-8) as an indicator of
an inflammatory response.[12][13]

o Barrier Integrity: For 3D models, transepithelial electrical resistance (TEER) can be
measured to assess damage to the epithelial barrier.[10]

Safe Handling and First Aid

Given the GHS classification, stringent safety protocols are required when handling 2-Bromo-
4-hydroxybenzoic acid.

Engineering Controls:

e Use in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation
of dust.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.
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» Skin Protection: Wear impervious gloves and a lab coat.

» Respiratory Protection: If dust generation is unavoidable, use a certified particulate
respirator.

First Aid Measures:

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

» In Case of Inhalation: Remove from exposure and move to fresh air immediately. If not
breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

e In Case of Skin Contact: Flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing.

e In Case of Ingestion: Do NOT induce vomiting. Get medical aid.

Storage and Disposal

Storage:

o Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible
substances such as strong oxidizing agents.[15]

Disposal:

» Dispose of waste and residues in accordance with local, state, and federal regulations. Do
not allow the product to enter drains.

Conclusion

The available data for 2-Bromo-4-hydroxybenzoic acid indicates that it is a hazardous
substance that poses a significant risk of serious eye damage and respiratory irritation. While
detailed toxicological studies for this specific compound are lacking, the GHS classification
necessitates stringent safety precautions. Professionals handling this chemical should adhere
to the recommended safety protocols and use appropriate personal protective equipment. The
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experimental methodologies outlined provide a framework for how such hazards are assessed

and underscore the importance of in vitro alternatives in modern toxicology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1284041#2-bromo-4-hydroxybenzoic-acid-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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